6-Methoxypyridine-3-carbothioamide
Overview
Description
6-Methoxypyridine-3-carbothioamide is a useful research compound. Its molecular formula is C7H8N2OS and its molecular weight is 168.22 g/mol. The purity is usually 95%.
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Scientific Research Applications
Antibacterial Activity : A study synthesized derivatives of carbothioamide and found that some exhibited antibacterial properties (Liu Xin-hua, 2006).
Antitumor Activity and Inhibition of Ribonucleotide Reductase : Research on 2,2'-Bipyridyl-6-carbothioamide (a related compound) demonstrated antitumor activity and inhibition of ribonucleotide reductase, a key enzyme in proliferating cells (G. Nocentini & A. Barzi, 1997).
Potential in Osteoporosis Treatment : A study identified a potent and selective antagonist of the alpha(v)beta(3) receptor, showing efficacy in in vivo models of bone turnover, suggesting potential in osteoporosis treatment (J. Hutchinson et al., 2003).
DNA Interaction and Photodegradation : Carbothioamide ruthenium (II) complexes showed potential for DNA interaction and photodegradation, suggesting possible applications in cancer therapy (V. Muthuraj & M. Umadevi, 2018).
Anti-tubercular Agent : 2-Ethylpyridine-4-carbothioamide, a related compound, is used as an anti-tubercular agent inhibiting mycolic acid synthesis (S. Muthu, G. Ramachandran & J. Uma maheswari, 2012).
Anticancer Thiourea-Azetidine Hybrids : Research into thiourea compounds bearing azetidine moiety revealed potent anticancer activity, suggesting their potential as cancer treatments (Deepa R. Parmar et al., 2021).
Metal Complexes for Various Applications : Metal complexes with 2,2′-bipyridine-6,6′-bis(carbothioamide) were characterized, showing potential for diverse applications (Rejane Lima et al., 2000).
Anti-proliferative Activity of Carbothioamide Derivatives : Studies showed that some 1H-benzo[f]chromene-2-carbothioamide derivatives had strong and selective cytotoxic activities against cancer cell lines (A. Fouda et al., 2021).
Spin State and Iron Complexes : Research on iron(II) complexes with bipyridine-6-carbothioamide explored their spin state and potential applications (Bradley J. Childs et al., 1998).
Lycopodium Alkaloid Synthesis : Methoxypyridines, including variants of the carbothioamide, were used in the total synthesis of Lycopodium alkaloids, suggesting applications in organic synthesis (Vishnumaya Bisai & R. Sarpong, 2010).
Properties
IUPAC Name |
6-methoxypyridine-3-carbothioamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8N2OS/c1-10-6-3-2-5(4-9-6)7(8)11/h2-4H,1H3,(H2,8,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YAKXWVMVPOHRGZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC=C(C=C1)C(=S)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8N2OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80372595 |
Source
|
| Record name | 6-methoxypyridine-3-carbothioamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80372595 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
168.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
175277-49-3 |
Source
|
| Record name | 6-methoxypyridine-3-carbothioamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80372595 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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